![molecular formula C5H11Cl2NO B2482255 2-Amino-1-(1-chlorocyclopropyl)ethanol;hydrochloride CAS No. 2411279-41-7](/img/structure/B2482255.png)
2-Amino-1-(1-chlorocyclopropyl)ethanol;hydrochloride
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Overview
Description
2-Amino-1-(1-chlorocyclopropyl)ethanol;hydrochloride is a useful research compound. Its molecular formula is C5H11Cl2NO and its molecular weight is 172.05. The purity is usually 95%.
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Scientific Research Applications
Synthesis Applications
Synthesis of [1]benzopyrano[2,3-b]pyrrol-4(1H)-ones : 2-Amino-1-(1-chlorocyclopropyl)ethanol;hydrochloride is used in the preparation of [1]benzopyrano[2,3-b]pyrrol-4(1H)-ones. This involves the reaction of 2-chlorochromone and α-amino ketones in ethanol/triethylamine, followed by treatment with acetic acid/pyrrolidine, leading to aromatic electrophilic substitution (acetylation, bromination, or nitration) (Alberola et al., 1997).
Resolution of 1-(4-amino-3-chloro-5-cyanophenyl)-2-bromo-1-ethanol : This compound undergoes ethanol enantioselective lipase-catalysed alcoholysis, hydrolysis, and acylation, indicating its potential use in the synthesis of adrenergic agents (Conde et al., 1998).
Photophysical and Biological Applications
Organo- and Hydrogels : Cyclo(L-Tyr-L-Lys) derivatives, including those derived from this compound, are used as organo- and hydrogelators. These compounds have shown potential in the formation of robust thermoreversible hydrogels, providing insights into their utility in biological and material science applications (Xie et al., 2009).
Photophysical Studies of NIR Probes : In the study of Near-Infrared (NIR) probes, derivatives of this compound were used. These compounds were found to be highly resistant to photobleaching in model biological membranes, suggesting their utility in biological imaging and photostability applications (Raju et al., 2016).
Chemical Synthesis and Modification
Synthesis of Schiff and Mannich Bases of Isatin Derivatives : In this research, ethyl imidate hydrochlorides, including derivatives of this compound, were synthesized and subsequently reacted to form various Schiff and Mannich bases. These compounds have potential applications in pharmaceutical and organic chemistry (Bekircan & Bektaş, 2008).
Site-Directed Conjugation to Peptides and Proteins : The 2-amino alcohol structure of this compound can be used in the site-directed labeling of peptides and proteins, offering a method for attaching biotin, fluorescent reporters, and other modifying groups to these biomolecules (Geoghegan & Stroh, 1992).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
2-amino-1-(1-chlorocyclopropyl)ethanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10ClNO.ClH/c6-5(1-2-5)4(8)3-7;/h4,8H,1-3,7H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSYRKZWNKLQEFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C(CN)O)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.